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Compound of Interest

Compound Name: Azepan-4-one

Cat. No.: B024970

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Azepan-4-one, targeting researchers, scientists, and professionals
in drug development. Adherence to these guidelines is crucial for ensuring laboratory safety
and minimizing environmental impact.

Azepan-4-one and its common salt, Azepan-4-one hydrochloride, are compounds that require
careful handling due to their potential health hazards.[1][2] This document outlines the
necessary personal protective equipment (PPE), step-by-step handling procedures, and
compliant disposal methods.

Quantitative Data

For quick reference, the following table summarizes key quantitative data for Azepan-4-one
and its hydrochloride salt.
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Azepan-4-one
Property Azepan-4-one . Source(s)
hydrochloride

Molecular Formula CsH11NO CesH12CINO [3114]
Molecular Weight 113.16 g/mol 149.62 g/mol [31[5]
CAS Number 105416-56-6 50492-22-3 [2][3]
Appearance Solid Solid [6]
Melting Point Not available 176-181 °C (179 °C) [2][7]
Boiling Point 198.4223.07C at 760 Not available [8]

mmHg

_ 91.7+22.8 °C (>110
Flash Point °) >110 °C [2][8]

Density 1.0+0.1 g/cm3 Not available [8]

Hazard Identification and Personal Protective
Equipment (PPE)

Azepan-4-one hydrochloride is classified as hazardous.[2] It is harmful if swallowed or inhaled,
causes skin irritation, and can result in serious eye damage.[1][7] It may also cause respiratory
irritation.[1] Therefore, a comprehensive PPE strategy is mandatory.

Required Personal Protective Equipment:

o Eye and Face Protection: Chemical splash goggles are required.[7] For tasks with a higher
risk of splashing, a face shield should be worn in addition to goggles.[9][10]

» Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are essential.[11]
[12] Gloves should be inspected for integrity before each use and hands should be washed
thoroughly after removal.[6]

» Body Protection: A flame-resistant lab coat should be worn to protect against splashes.[6][12]
For handling larger quantities or in situations with a higher risk of exposure, coveralls may be
necessary.[13]
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» Respiratory Protection: All handling of Azepan-4-one should be performed in a certified

chemical fume hood to minimize the risk of inhalation.[6][11] If a fume hood is not available,
a properly fitted respirator (e.g., NIOSH-certified N95 or better) is required.[9]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Azepan-4-one is critical to ensure safety.

. Preparation and Planning:

Conduct a thorough risk assessment for the specific experimental protocol.
Ensure a certified chemical fume hood is available and functioning correctly.[11]
Gather and inspect all necessary PPE before starting work.[6]

Locate the nearest safety shower and eyewash station.

. Handling:

Don the appropriate PPE as outlined above.

Perform all manipulations of Azepan-4-one within the chemical fume hood.[11]
Avoid direct contact with skin and eyes, and prevent inhalation of dust or vapors.[14]
Keep the container tightly closed when not in use.[6]

. Post-Handling:

Decontaminate all surfaces and equipment that have come into contact with the chemical.
Properly remove and dispose of contaminated PPE as hazardous waste.

Store the primary container of Azepan-4-one in a cool, dry, and well-ventilated area.[14]
Some sources recommend refrigeration.[11]

Wash hands and any exposed skin thoroughly with soap and water after handling.[11]

Disposal Plan: Step-by-Step Guidance

Proper disposal of Azepan-4-one and its waste is essential to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect all waste materials containing Azepan-4-one (e.g., residual chemical, contaminated
consumables) in a dedicated, clearly labeled, and leak-proof hazardous waste container.[12]
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e The container must be compatible with the chemical.
2. Labeling:

» Label the waste container with "Hazardous Waste" and the full chemical name: "Azepan-4-
one".[12]
 Include the approximate quantity and the date of accumulation.

3. Storage of Waste:

o Store the hazardous waste container in a designated and secure satellite accumulation area
within the laboratory.[12]

4. Final Disposal:

¢ Never dispose of Azepan-4-one down the drain or in the regular solid waste.[11][12]

o Arrange for the disposal of the chemical waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[12]
High-temperature incineration is often the preferred method for such organic compounds.[12]

Workflow and Logical Relationships

The following diagram illustrates the workflow for the safe handling and disposal of Azepan-4-
one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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